4-(4-{[2-(dimethylamino)ethyl]amino}-3-nitrophenyl)-2-methyl-1(2H)-phthalazinone

• IUPAC Name: 4-[4-[2-(dimethylamino)ethylamino]-3-nitrophenyl]-2-methylphthalazin-1-one
• InChI: InChI=1S/C19H21N5O3/c1-22(2)11-10-20-16-9-8-13(12-17(16)24(26)27)18-14-6-4-5-7-15(14)19(25)23(3)21-18/h4-9,12,20H,10-11H2,1-3H3
• InChI Key: DPSCHHXSBYZRON-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)C3=CC(=C(C=C3)NCCN(C)C)[N+](=O)[O-]
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

4-(4-{[2-(dimethylamino)ethyl]amino}-3-nitrophenyl)-2-methyl-1(2H)-phthalazinone, commonly known as DMNP, is a chemical compound that has been extensively studied for its potential use in scientific research. DMNP is a phthalazinone derivative that has a unique chemical structure, which makes it a promising candidate for various applications in biological and chemical research.

Scientific Research Applications

DMNP has several potential applications in scientific research. It has been studied for its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. DMNP has also been used as a photosensitizer in photodynamic therapy for the treatment of cancer. Additionally, DMNP has been studied for its potential use in the development of new drugs for the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of DMNP is not fully understood. However, studies have shown that DMNP can generate singlet oxygen upon irradiation with light. Singlet oxygen is a highly reactive species that can cause damage to cellular structures and biomolecules. This property of DMNP makes it useful as a photosensitizer in photodynamic therapy.
Biochemical and Physiological Effects
DMNP has been shown to have a low toxicity profile in vitro and in vivo. Studies have also demonstrated that DMNP can cross the blood-brain barrier, making it a potential candidate for the treatment of neurological disorders. However, further studies are needed to fully understand the biochemical and physiological effects of DMNP.

Advantages and Limitations for Lab Experiments

One advantage of using DMNP in lab experiments is its high purity and stability. DMNP is also relatively easy to synthesize in the lab. However, one limitation of using DMNP is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of DMNP. One area of research is the development of new photosensitizers for use in photodynamic therapy. DMNP has shown promise as a photosensitizer, but further studies are needed to optimize its use in this application. Another area of research is the use of DMNP as a fluorescent probe for the detection of ROS in cells. This application has the potential to provide new insights into the role of ROS in various biological processes. Additionally, DMNP could be further studied for its potential use in the treatment of neurological disorders. Overall, DMNP is a promising compound that has many potential applications in scientific research.